Cas no 2714-92-3 (Phenol, 3-fluoro-,1-benzoate)

Phenol, 3-fluoro-,1-benzoate structure
Phenol, 3-fluoro-,1-benzoate structure
Product Name:Phenol, 3-fluoro-,1-benzoate
CAS No:2714-92-3
MF:C13H9FO2
MW:216.207767248154
CID:258176
PubChem ID:279733
Update Time:2025-04-19

Phenol, 3-fluoro-,1-benzoate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-fluoro-,1-benzoate
    • (3-fluorophenyl) benzoate
    • (m-Fluorphenyl)-benzoat
    • 3-fluorophenyl benzoate
    • 3-Fluorphenyl-benzoat
    • AC1L5QVZ
    • AC1Q61GW
    • AR-1F3260
    • Benzoesaeure-(3-fluor-phenylester)
    • Benzoesaeure-< 3-fluor-phenylester>
    • CTK4F9157
    • m-fluorophenyl benzoate
    • NSC131002
    • SureCN6643945
    • SCHEMBL6643945
    • NSC-131002
    • 2714-92-3
    • DTXSID80299475
    • Inchi: 1S/C13H9FO2/c14-11-7-4-8-12(9-11)16-13(15)10-5-2-1-3-6-10/h1-9H
    • InChI Key: PAUOKIZUAVMFGH-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 216.05867
  • Monoisotopic Mass: 216.05865769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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